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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octyl propionate

Cat. No.: B12653299

Essential Safety and Handling Guide for 3,7-
Dimethyl-1-octyl propionate

This guide provides immediate safety, operational, and disposal protocols for the handling of
3,7-Dimethyl-1-octyl propionate, ensuring the safety of laboratory personnel and compliance
with standard safety procedures.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are critical to minimize exposure
and ensure safety. The following table summarizes the recommended PPE for handling 3,7-
Dimethyl-1-octyl propionate.
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Personal Protective

Body Part . Standard/Specification
Equipment
Tightly fitting safety goggles Conforming to EN 166 (EU) or
Eyes/Face o i
with side-shields. NIOSH (US).[1]

Chemical-impermeable gloves )
o Gloves must satisfy EU
) (e.g., nitrile rubber) and o
Skin ) ) ) ) Directive 89/686/EEC and the
impervious, fire/flame-resistant
standard EN 374.[1]

clothing.

Full-face respirator if exposure
o ] Use a NIOSH/MSHA or
limits are exceeded, or if

Respiratory o European Standard EN 149
irritation or other symptoms are _
) approved respirator.[2]
experienced.

Wear suitable protective
clothing. An easily accessible

Body -
water source or safety shower

should be nearby.

Operational Plan: Safe Handling Procedure

Adherence to a strict operational plan is mandatory to prevent accidents and exposure.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area.[1][2] Handle in a well-ventilated place.[1]

An eyewash station and safety shower must be close to the workstation location.[2]

Remove all sources of ignition and use non-sparking tools to prevent fire.[1]

2. Handling the Chemical:

Avoid contact with skin and eyes.[1][3]

Do not breathe mist, gas, or vapors.[1][2]
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e Wash hands thoroughly after handling.[2][3]

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1][4]
3. In Case of Accidental Release:

o Evacuate personnel to a safe area.

o Wear appropriate PPE as detailed above.

e Prevent further leakage or spillage if it is safe to do so.[1] Do not let the chemical enter
drains.[1][2]

» Contain the spill using an inert absorbent material (e.g., sand, silica gel).[2]
o Collect the absorbed material and place it in a suitable, closed container for disposal.[1][2]

Disposal Plan

Proper disposal of 3,7-Dimethyl-1-octyl propionate and its waste is crucial to prevent
environmental contamination.

1. Waste Classification:

o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste by consulting local, regional, and national regulations.[2]

2. Disposal of Contaminated Materials:

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

o Adhered or collected material should be promptly disposed of.[1]
e Do not dispose of the material down the drain.
3. Container Disposal:

e Dispose of empty containers as unused product. Do not reuse containers.
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Workflow for Handling 3,7-Dimethyl-1-octyl
propionate

Preparation

Don PPE

Ensure Ventilation

Check Safety Equipment

Proceed to Handling

Hangling

Receive and Inspect Chemical

Perform Experiment

I
Retrieve for Use Accidental Spill

Spill Response

Store Chemical [kllel (| Evacuate Area Generate Waste

Disposal

Contain Spill Segregate Waste
Collect and Dispose Label Waste Container

Dispose of|Spill Waste

————————— Dispose via Certified Vendor
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Caption: Workflow for the safe handling of 3,7-Dimethyl-1-octyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

o 2. fishersci.com [fishersci.com]

» 3. sds.metasci.ca [sds.metasci.ca]
e 4. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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